(S)-Amlodipine Di-p-Toluoyl-D-tartrate
(S)-Amlodipine Di-p-Toluoyl-D-tartrate
Brand Name:
Vulcanchem
CAS No.:
1215226-53-1
VCID:
VC0133308
InChI:
InChI=1S/C20H25ClN2O5.C20H18O8/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h5-8,17,23H,4,9-11,22H2,1-3H3;3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t17-;15-,16-/m00/s1
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O
Molecular Formula:
C40H43ClN2O13
Molecular Weight:
795.235
(S)-Amlodipine Di-p-Toluoyl-D-tartrate
CAS No.: 1215226-53-1
Reference Standards
VCID: VC0133308
Molecular Formula: C40H43ClN2O13
Molecular Weight: 795.235
CAS No. | 1215226-53-1 |
---|---|
Product Name | (S)-Amlodipine Di-p-Toluoyl-D-tartrate |
Molecular Formula | C40H43ClN2O13 |
Molecular Weight | 795.235 |
IUPAC Name | (2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid;3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate |
Standard InChI | InChI=1S/C20H25ClN2O5.C20H18O8/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h5-8,17,23H,4,9-11,22H2,1-3H3;3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t17-;15-,16-/m00/s1 |
Standard InChIKey | DGMFRGMUDAJQAA-CJSNSBGFSA-N |
SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O |
Synonyms | (4S)-2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic Acid 3-Ethyl 5-Methyl Ester Di-p-Tolyoyl-D-tartrate; (-)-Amlodipine Di-p-Tolyoyl-D-tartrate; (S)-(+)-Amlodipine Di-p-Tolyoyl-D-tartrate; |
PubChem Compound | 71313380 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume